Cas no 313394-27-3 (5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid)

5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid structure
313394-27-3 structure
Product Name:5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid
CAS No:313394-27-3
MF:C15H9NO6S
MW:331.300062894821
CID:1446848
PubChem ID:1218955
Update Time:2025-04-20

5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid
    • ST088805
    • AC1LODTJ
    • CHEMBL604159
    • CHEBI:697854
    • NSC731226
    • AKOS002344170
    • NSC-731226
    • BIM-0034982.P001
    • AK-968/09173015
    • ST088805; AC1LODTJ; CHEMBL604159; CHEBI:697854; NSC731226; AKOS002344170; NSC-731226; BIM-0034982.P001; AK-968/09173015;
    • BDBM50308355
    • 5-(5-{[(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-2-hydroxybenzoic acid
    • (Z)-5-(5-((2,4-dioxothiazolidin-5-ylidene)methyl)furan-2-yl)-2-hydroxybenzoic acid
    • F0901-6188
    • SR-01000357985-1
    • SCHEMBL3767144
    • SR-01000357985
    • 313394-27-3
    • 947382-97-0
    • DTXSID60361083
    • Inchi: 1S/C15H9NO6S/c17-10-3-1-7(5-9(10)14(19)20)11-4-2-8(22-11)6-12-13(18)16-15(21)23-12/h1-6,17H,(H,19,20)(H,16,18,21)/b12-6-
    • InChI Key: SXAUTKUIIXFACR-SDQBBNPISA-N
    • SMILES: S1C(NC(/C/1=C/C1=CC=C(C2C=CC(=C(C(=O)O)C=2)O)O1)=O)=O

Computed Properties

  • Exact Mass: 331.01507
  • Monoisotopic Mass: 331.01505818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 116.84
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